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Compound of Interest

5-Bromo-2-methoxyphenylboronic
Compound Name: o
aci

Cat. No. B1275055

CAS Number: 89694-45-1

This in-depth technical guide provides essential information on 5-Bromo-2-
methoxyphenylboronic acid, a key building block in modern organic synthesis. Tailored for
researchers, scientists, and drug development professionals, this document details the
compound's chemical properties, experimental protocols for its application, and its significance
in synthetic chemistry, particularly in the formation of carbon-carbon bonds through Suzuki-
Miyaura cross-coupling reactions.

Core Chemical and Physical Data

5-Bromo-2-methoxyphenylboronic acid is an organoboron compound that is typically a white
to light yellow crystalline powder.[1] Its structure, featuring a bromine atom and a methoxy
group on the phenyl ring, makes it a versatile reagent in a variety of chemical transformations.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1275055?utm_src=pdf-interest
https://www.benchchem.com/product/b1275055?utm_src=pdf-body
https://www.benchchem.com/product/b1275055?utm_src=pdf-body
https://www.benchchem.com/product/b1275055?utm_src=pdf-body
https://m.youtube.com/watch?v=l5LRdwZRT6E
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

Molecular Formula C7HsBBrOs [1112]

Molecular Weight 230.85 g/mol [1]

Melting Point 130-135 °C (lit.) [31[4]

Boiling Point 378 °C (Predicted) [3]
White to light yellow crystalline

Appearance [1]
powder

- Soluble in polar organic

Solubility [2]
solvents

Purity =295% to >98.0% (HPLC) [1][4]

Spectroscopic Data (Predicted)

While experimental spectra for 5-Bromo-2-methoxyphenylboronic acid are not readily

available in public databases, the following data is predicted based on the analysis of

structurally similar compounds.

1H NMR (400 MHz, CDCls):

Chemical Shift Lo . .
Multiplicity Integration Assignment

(ppm)

~7.6 d 1H Ar-H

~7.0 dd 1H Ar-H

~6.8 d 1H Ar-H

~5.5 (broad s) S 2H B(OH)2

~3.9 s 3H -OCH3

13C NMR (100 MHz, CDCIs):
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Chemical Shift (ppm) Assighment
~160 C-O

~138 C-H

~135 C-H

~120 (broad) C-B

~115 C-Br

~112 C-H

~56 -OCHs

Infrared (IR) Spectroscopy:

Wavenumber (cm~?) Functional Group Assignment
~3300 (broad) O-H stretch (boronic acid)

~3000 C-H stretch (aromatic)

~2950, 2850 C-H stretch (methyl)

~1600, 1480 C=C stretch (aromatic ring)

~1350 B-O stretch

~1250 C-O stretch (aryl ether)

~1050 C-Br stretch

Experimental Protocols

The primary application of 5-Bromo-2-methoxyphenylboronic acid is in Suzuki-Miyaura
cross-coupling reactions to form biaryl compounds, which are important scaffolds in
pharmaceuticals and advanced materials.[1][5]
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General Protocol for Suzuki-Miyaura Cross-Coupling
Reaction

This protocol outlines a general procedure for the palladium-catalyzed cross-coupling of 5-
Bromo-2-methoxyphenylboronic acid with an aryl halide.

Materials:

5-Bromo-2-methoxyphenylboronic acid

e Aryl halide (e.g., 1-iodo-4-nitrobenzene)

» Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)a])
e Base (e.g., Potassium carbonate (K2CO3s) or Cesium carbonate (Cs2C0O3))

e Anhydrous solvent (e.g., 1,4-Dioxane, Toluene, or a mixture with water and/or ethanol)
» Round-bottom flask

e Magnetic stirrer

» Reflux condenser

 Inert gas supply (Argon or Nitrogen)

» Standard laboratory glassware for workup and purification

 Silica gel for column chromatography

Procedure:

o Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a
reflux condenser, add the aryl halide (1.0 eq), 5-Bromo-2-methoxyphenylboronic acid (1.2
eq), and the base (2.0-2.5 eq).

o Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., Argon). Repeat this
cycle three times.
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e Solvent and Catalyst Addition: Under the inert atmosphere, add the anhydrous solvent.
Sparge the resulting mixture with the inert gas for 10-15 minutes. Following this, add the
palladium catalyst (0.05-0.1 eq).

» Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir
vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an
organic solvent such as ethyl acetate and wash with water and brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate,
filter, and concentrate under reduced pressure. The crude product can then be purified by
silica gel column chromatography.

Experimental workflow for a typical Suzuki-Miyaura coupling reaction.

Safety and Handling

5-Bromo-2-methoxyphenylboronic acid is classified as an irritant. It can cause skin irritation
(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[4]

Precautionary Measures:

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.

e Use a dust mask or work in a well-ventilated area to avoid inhalation of the powder.
» Wash hands thoroughly after handling.

e Store in a cool, dry, and well-ventilated place away from incompatible materials such as
strong oxidizing agents.
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5-Bromo-2-methoxyphenylboronic acid

Personal Protective Equipment Handling Procedures Storage Conditions
Eyeshields LabCoat Dust Mask (N95) Work in Well-Ventilated Area Wash Hands After Handling Store in a Cool, Dry Place

Well-Ventilated Area

.

Away from Incompatible Materials

A /

Click to download full resolution via product page

Key safety precautions for handling 5-Bromo-2-methoxyphenylboronic acid.

Applications in Drug Development and Materials
Science

The ability of 5-Bromo-2-methoxyphenylboronic acid to participate in the facile construction
of complex molecular architectures makes it a valuable intermediate in several areas of
research and development:

e Pharmaceuticals: The biaryl motif generated from Suzuki-Miyaura coupling is a common
feature in many biologically active compounds. This reagent allows for the introduction of the
5-bromo-2-methoxyphenyl moiety, which can be further functionalized, to explore structure-
activity relationships in drug discovery programs.

e Materials Science: The synthesis of conjugated organic molecules for applications in
electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics
(OPVs), often relies on cross-coupling reactions. 5-Bromo-2-methoxyphenylboronic acid
can be used to create novel materials with tailored electronic and photophysical properties.
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In conclusion, 5-Bromo-2-methoxyphenylboronic acid is a versatile and important reagent
for synthetic chemists. Its utility in Suzuki-Miyaura cross-coupling reactions, coupled with its
relatively stable nature, ensures its continued use in the synthesis of complex molecules for a
wide range of applications. Proper handling and adherence to safety protocols are essential
when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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